Cas no 300674-24-2 (methyl 5-(diethylcarbamoyl)methoxy-2-methyl-1-benzofuran-3-carboxylate)

• Product Name: methyl 5-(diethylcarbamoyl)methoxy-2-methyl-1-benzofuran-3-carboxylate
• CAS No: 300674-24-2
• MF: C₁₇H₂₁NO₅
• MW: 319.352345228195
• CID: 5013828
• Update Time: 2025-06-15

methyl 5-(diethylcarbamoyl)methoxy-2-methyl-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-[2-(diethylamino)-2-oxoethoxy]-2-methyl-1-benzofuran-3-carboxylate
• CBMicro_003199
• Oprea1_223221
• Oprea1_618920
• MLS000061952
• HMS2344G24
• SMSF0018660
• STK887833
• 5-Diethylcarbamoylmethoxy-2-methyl-benzofuran-3-carboxylic acid methyl ester
• CB04886
• SMR000070813
• ST50038289
• Z56868150
• methyl 5-(2-(diethylamino)-2-oxoethoxy)-2-methylbenzofuran-3-carboxylate
• methyl 5-[(diethylcarbam
• methyl 5-(diethylcarbamoyl)methoxy-2-methyl-1-benzofuran-3-carboxylate

• Inchi： 1S/C17H21NO5/c1-5-18(6-2)15(19)10-22-12-7-8-14-13(9-12)16(11(3)23-14)17(20)21-4/h7-9H,5-6,10H2,1-4H3
• InChI Key： OIDQCMOENHMGGZ-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)OC)C2C=C(C=CC1=2)OCC(N(CC)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 423
• XLogP3: 2.8
• Topological Polar Surface Area: 69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on methyl 5-(diethylcarbamoyl)methoxy-2-methyl-1-benzofuran-3-carboxylate

Methyl 5-(Diethylcarbamoyl)methoxy-2-methyl-1-benzofuran-3-carboxylate: An Overview of a Promising Compound (CAS No. 300674-24-2)

Methyl 5-(diethylcarbamoyl)methoxy-2-methyl-1-benzofuran-3-carboxylate (CAS No. 300674-24-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of methyl 5-(diethylcarbamoyl)methoxy-2-methyl-1-benzofuran-3-carboxylate is composed of a benzofuran core, a diethylcarbamoyl group, and a methoxy substituent. The benzofuran scaffold is a well-known privileged structure in medicinal chemistry due to its ability to modulate various biological targets. The presence of the diethylcarbamoyl and methoxy groups adds further complexity and functionality to the molecule, potentially enhancing its pharmacological properties.

Recent studies have highlighted the importance of benzofuran derivatives in drug discovery. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that benzofuran-based compounds exhibit potent anti-inflammatory and anti-cancer activities. The specific structure of methyl 5-(diethylcarbamoyl)methoxy-2-methyl-1-benzofuran-3-carboxylate has been shown to interact with key enzymes and receptors involved in these pathways, making it a promising candidate for further investigation.

The synthesis of methyl 5-(diethylcarbamoyl)methoxy-2-methyl-1-benzofuran-3-carboxylate involves several steps, including the formation of the benzofuran core and the subsequent functionalization with the diethylcarbamoyl and methoxy groups. One common approach is to start with a substituted phenol and undergo a cyclization reaction to form the benzofuran ring. The diethylcarbamoyl group can be introduced via an amidation reaction, while the methoxy group can be added through an alkylation step. These synthetic methods are well-documented in the literature and have been optimized for high yields and purity.

In terms of biological activity, methyl 5-(diethylcarbamoyl)methoxy-2-methyl-1-benzofuran-3-carboxylate has shown promising results in various assays. A study published in Bioorganic & Medicinal Chemistry Letters (2020) reported that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, preliminary studies have indicated that it may have potential as an anticancer agent due to its ability to induce apoptosis in cancer cells.

The pharmacokinetic properties of methyl 5-(diethylcarbamoyl)methoxy-2-methyl-1-benzofuran-3-carboxylate are also an important area of research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for its development as a therapeutic agent. Recent studies have shown that it has favorable oral bioavailability and stability in biological systems, which are desirable attributes for drug candidates.

Clinical trials are currently underway to evaluate the safety and efficacy of methyl 5-(diethylcarbamoyl)methoxy-2-methyl-1-benzofuran-3-carboxylate in treating various conditions. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings suggest that this compound has potential for further clinical development.

In conclusion, methyl 5-(diethylcarbamoyl)methoxy-2-methyl-1-benzofuran-3-carboxylate (CAS No. 300674-24-2) is a promising compound with diverse biological activities and potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound may play a significant role in advancing the field of medicinal chemistry.